Cas no 758637-65-9 ((1R,2R)-Cyclopropane-1,2-diamine)

• Product Name: (1R,2R)-Cyclopropane-1,2-diamine
• CAS No: 758637-65-9
• MF: C₃H₈N₂
• MW: 72.1090202331543
• MDL: MFCD32068470
• CID: 5062116
• PubChem ID: 12446102
• Update Time: 2025-11-06

(1R,2R)-Cyclopropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• trans-1,2-Diaminocyclopropane
• (1R,2R)-Cyclopropane-1,2-diamine
• trans-1.2-Diamino-cyclopropan
• 1,2-trans-cyclopropanediamine
• Cyclopropane-1beta,2alpha-diamine

• MDL： MFCD32068470
• Inchi： 1S/C3H8N2/c4-2-1-3(2)5/h2-3H,1,4-5H2/t2-,3-/m1/s1
• InChI Key： DQSBSLFFVASXRY-PWNYCUMCSA-N
• SMILES： N[C@@H]1C[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 38.2
• XLogP3: -1.4
• Topological Polar Surface Area: 52

Additional information on (1R,2R)-Cyclopropane-1,2-diamine

(1R,2R)-Cyclopropane-1,2-diamine (CAS No. 758637-65-9): A Versatile Chiral Building Block in Modern Organic Synthesis

The (1R,2R)-Cyclopropane-1,2-diamine, with its unique cyclopropane backbone and chiral diamine functionality, has emerged as a critical scaffold in asymmetric synthesis and pharmaceutical research. Its CAS No. 758637-65-9 is frequently searched by chemists and researchers exploring enantioselective catalysis, ligand design, and chiral auxiliaries. This compound’s rigid three-membered ring structure imparts exceptional stereochemical control, making it invaluable for constructing complex molecules with high optical purity.

Recent trends in green chemistry and sustainable synthesis have amplified interest in (1R,2R)-Cyclopropane-1,2-diamine as a catalyst or ligand. Its ability to facilitate atom-efficient reactions aligns with the growing demand for eco-friendly methodologies. For instance, its derivatives are widely used in transition-metal catalysis, particularly in asymmetric hydrogenation—a hot topic in pharmaceutical manufacturing for producing enantiopure APIs (Active Pharmaceutical Ingredients).

Beyond catalysis, 758637-65-9 is pivotal in peptide mimicry and bioisostere development. The cyclopropane ring’s strain energy enhances binding affinity in drug-receptor interactions, a property leveraged in medicinal chemistry. Researchers often query its synthetic routes, such as stereoselective cyclopropanation or resolution techniques, reflecting the need for scalable and cost-effective production methods.

The compound’s chirality also makes it a sought-after chiral pool reagent. In total synthesis, it serves as a starting material for natural products and organocatalysts. Popular search terms like *“(1R,2R)-Cyclopropane-1,2-diamine applications”* or *“758637-65-9 suppliers”* highlight its commercial and academic relevance. Additionally, its stability under diverse reaction conditions appeals to industries focusing on high-throughput screening and combinatorial chemistry.

From a structural perspective, the 1,2-diamine moiety enables chelation to metals, a feature exploited in coordination chemistry. This property is central to designing N-heterocyclic carbene (NHC) ligands, which dominate discussions in homogeneous catalysis forums. Moreover, its bifunctional reactivity (nucleophilic and basic) supports multicomponent reactions, addressing the demand for diversity-oriented synthesis.

In summary, (1R,2R)-Cyclopropane-1,2-diamine (CAS No. 758637-65-9) is a multifaceted tool for chemists tackling challenges in asymmetric synthesis, drug discovery, and materials science. Its integration into cutting-edge research ensures continued prominence in scientific literature and industrial applications.